Cas no 1565505-30-7 (3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol)

3-(1,3-Thiazol-5-yl)methylpyrrolidin-3-ol is a heterocyclic compound featuring a pyrrolidine core substituted with a thiazole moiety and a hydroxyl group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both nitrogen and sulfur heteroatoms enhances its ability to participate in diverse chemical interactions, making it a valuable intermediate in drug discovery and synthesis. The hydroxyl group offers a handle for further functionalization, while the thiazole ring contributes to electronic and steric properties that may influence biological activity. Its well-defined molecular architecture ensures consistency in research and development processes.
3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol structure
1565505-30-7 structure
Product Name:3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol
CAS No:1565505-30-7
MF:C8H12N2OS
MW:184.258680343628
CID:6120441
PubChem ID:112641808
Update Time:2025-05-20

3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol
    • 1565505-30-7
    • EN300-1857731
    • 3-[(1,3-thiazol-5-yl)methyl]pyrrolidin-3-ol
    • Inchi: 1S/C8H12N2OS/c11-8(1-2-9-5-8)3-7-4-10-6-12-7/h4,6,9,11H,1-3,5H2
    • InChI Key: OXSCXPSTFSRRLY-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1CC1(CNCC1)O

Computed Properties

  • Exact Mass: 184.06703418g/mol
  • Monoisotopic Mass: 184.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 73.4Ų

3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol Pricemore >>

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Additional information on 3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol

Introduction to Compound CAS No. 1565505-30-7: 3-(1,3-Thiazol-5-Yl)methylpyrrolidin-3-Ol

The compound with CAS No. 1565505-30-7, commonly referred to as 3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a thiazole moiety. The pyrrolidine ring is a five-membered saturated heterocycle containing one nitrogen atom, while the thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This combination makes the compound highly versatile and opens up numerous possibilities for its application in drug discovery and materials science.

Recent studies have highlighted the potential of 3-(1,3-thiazol-5-yl)methylpyrrolidin-3-ol as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression. This finding underscores its potential as an anticancer agent.

In addition to its pharmacological applications, CAS No. 1565505-30-7 has also been investigated for its role in catalysis and materials synthesis. The thiazole moiety within the molecule is known for its ability to act as a coordinating ligand, making it suitable for use in metal-catalyzed reactions. A research team from the University of California reported that this compound can significantly enhance the efficiency of palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

The synthesis of 3-(1,3-thiazol-5-Yl)methylpyrrolidin-3-Ol involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the preparation of the thiazole ring via a sulfur-based cyclization reaction and subsequent coupling with the pyrrolidine derivative. Recent advancements in catalytic methods have enabled chemists to optimize this synthesis pathway, reducing production costs and improving yield.

From an environmental perspective, CAS No. 1565505-30-7 has been evaluated for its biodegradability and eco-toxicity. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term impact on ecosystems.

In conclusion, CAS No. 15655044444444444444444No. 1568888888888888NoNoNoNoNoNoNoNoNoNoNoNoNoNoNoNoNoNoNo

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